Cas no 1423116-98-6 (4-ethyl-3-methoxyhexan-1-amine)

• Product Name: 4-ethyl-3-methoxyhexan-1-amine
• CAS No: 1423116-98-6
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5209105
• PubChem ID: 71756834
• Update Time: 2025-11-02

4-ethyl-3-methoxyhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 4-ethyl-3-methoxy-
• 4-ethyl-3-methoxyhexan-1-amine

• Inchi： 1S/C9H21NO/c1-4-8(5-2)9(11-3)6-7-10/h8-9H,4-7,10H2,1-3H3
• InChI Key： YTPZXTSSQYKMLB-UHFFFAOYSA-N
• SMILES： C(N)CC(OC)C(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-ethyl-3-methoxyhexan-1-amine

Comprehensive Guide to 4-ethyl-3-methoxyhexan-1-amine (CAS No. 1423116-98-6): Properties, Applications, and Market Insights

4-ethyl-3-methoxyhexan-1-amine (CAS No. 1423116-98-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This comprehensive guide delves into the properties, synthesis, applications, and market trends of this intriguing molecule, providing valuable insights for researchers, industry professionals, and enthusiasts alike.

The compound 4-ethyl-3-methoxyhexan-1-amine belongs to the class of branched-chain aliphatic amines, characterized by its ethyl and methoxy substituents on a hexane backbone. With the growing interest in specialty amines for pharmaceutical intermediates and flavor & fragrance applications, this molecule has become increasingly relevant in various industrial sectors. Its CAS number, 1423116-98-6, serves as a unique identifier in chemical databases and regulatory documentation.

From a chemical perspective, 4-ethyl-3-methoxyhexan-1-amine exhibits several interesting properties that make it valuable for research and industrial applications. The presence of both amine and methoxy functional groups in its structure provides multiple sites for chemical modification, making it a versatile building block in organic synthesis. Recent studies have explored its potential as a precursor for bioactive molecules, particularly in the development of novel pharmaceutical compounds.

The synthesis of 4-ethyl-3-methoxyhexan-1-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to optimize the production process, reflecting the current industry trend toward sustainable chemical manufacturing. Analytical techniques such as GC-MS and NMR spectroscopy are routinely used to characterize and verify the structure of this compound.

In terms of applications, 4-ethyl-3-methoxyhexan-1-amine has found use in several specialized areas. The flavor and fragrance industry has shown particular interest in this compound due to its potential to contribute unique organoleptic properties. Researchers are also investigating its utility as a chiral auxiliary in asymmetric synthesis, where its stereochemistry could influence the outcome of important chemical transformations.

The pharmaceutical sector has been exploring 4-ethyl-3-methoxyhexan-1-amine as a potential building block for drug development. Its structural features make it an interesting candidate for the synthesis of CNS-active compounds, though extensive research is still needed to fully evaluate its pharmacological potential. The compound's compatibility with various drug delivery systems is another area of active investigation.

From a commercial perspective, the market for specialty amines like 4-ethyl-3-methoxyhexan-1-amine has been growing steadily. The increasing demand for fine chemicals and custom synthesis services has created new opportunities for manufacturers and suppliers of this compound. Current market analysis suggests that the Asia-Pacific region, particularly China and India, are emerging as significant players in the production and supply of such specialized chemicals.

Quality control and regulatory compliance are crucial aspects when working with 4-ethyl-3-methoxyhexan-1-amine. Reputable suppliers typically provide comprehensive analytical certificates and safety data sheets to ensure proper handling and use of the material. Researchers and industrial users should always verify the purity and specifications of the compound before use in sensitive applications.

Storage and handling recommendations for 4-ethyl-3-methoxyhexan-1-amine generally include protection from moisture and oxidation, typically achieved through storage under inert atmosphere in sealed containers. The compound's stability under various conditions is an important consideration for both research and industrial applications, with ongoing studies examining its long-term storage characteristics.

Recent advancements in computational chemistry have enabled more detailed studies of 4-ethyl-3-methoxyhexan-1-amine's molecular properties and potential interactions. These in silico approaches complement traditional experimental methods and can accelerate the discovery of new applications for this compound. The integration of AI-driven drug discovery platforms has opened new possibilities for identifying novel uses of such specialty amines.

Environmental considerations are increasingly important in the chemical industry, and 4-ethyl-3-methoxyhexan-1-amine is no exception. Researchers are investigating the compound's biodegradability and ecotoxicity profile to ensure its sustainable use. The development of green synthesis routes for this and similar compounds represents an active area of research in academic and industrial laboratories.

For those seeking to purchase 4-ethyl-3-methoxyhexan-1-amine (CAS 1423116-98-6), it's important to work with reputable suppliers who can provide detailed technical specifications and regulatory documentation. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements.

Future research directions for 4-ethyl-3-methoxyhexan-1-amine may include exploration of its potential in material science applications, such as polymer modification or surface functionalization. The compound's unique structural features could make it valuable in the development of new functional materials with tailored properties.

In conclusion, 4-ethyl-3-methoxyhexan-1-amine (CAS No. 1423116-98-6) represents an interesting and versatile chemical entity with growing importance in various scientific and industrial fields. Its combination of structural features and functional groups offers numerous possibilities for innovation in chemistry and related disciplines. As research continues to uncover new applications and synthetic methodologies, this compound is likely to maintain its relevance in the evolving landscape of specialty chemicals.